N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-3-prop-2-enylphenyl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C16H15N3O2/c1-2-4-12-5-3-6-14(15(12)20)11-18-19-16(21)13-7-9-17-10-8-13/h2-3,5-11,20H,1,4H2,(H,19,21)/b18-11+
• InChI Key: JMJFTFCYVLCRFQ-WOJGMQOQSA-N
• Canonical SMILES: C=CCC1=C(C(=CC=C1)C=NNC(=O)C2=CC=NC=C2)O
• Isomeric SMILES: C=CCC1=C(C(=CC=C1)/C=N/NC(=O)C2=CC=NC=C2)O
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide, also known as ABH, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ABH belongs to the class of Schiff bases and is synthesized by the condensation reaction between isoniazid and 3-allyl-2-hydroxybenzaldehyde.

Mechanism of Action

The exact mechanism of action of N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide is not yet fully understood. However, it is believed to act by inhibiting the growth of bacterial cells by disrupting the cell wall synthesis. N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has also been shown to inhibit the activity of various enzymes involved in the inflammatory response and cell proliferation.
Biochemical and physiological effects:
N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to possess anti-inflammatory, anti-tubercular, and anti-cancer properties. N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has also been shown to possess antioxidant activity and to act as a chelating agent for heavy metal ions.

Advantages and Limitations for Lab Experiments

N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has several advantages for lab experiments. It is easily synthesized and purified, making it readily available for use in various experiments. However, N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has certain limitations as well. It is relatively unstable and may undergo degradation over time. Additionally, its solubility in water is limited, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide. One potential direction is to further investigate its anti-tubercular activity and explore its use as a potential drug candidate for tuberculosis treatment. Another direction is to study its anti-inflammatory and anti-cancer properties in more detail and explore its potential as a therapeutic agent for these conditions. Additionally, further research could be conducted to explore its chelating and antioxidant properties and their potential applications.

Synthesis Methods

N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide is synthesized by the condensation reaction between isoniazid and 3-allyl-2-hydroxybenzaldehyde in the presence of a catalyst such as pyridine or piperidine. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-tuberculosis agent, anti-inflammatory agent, and anti-cancer agent. N'-(3-allyl-2-hydroxybenzylidene)isonicotinohydrazide has also shown potential as a chelating agent for heavy metal ions and as an antioxidant.